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Compound of Interest

Compound Name: 2-(Phenylamino)acetonitrile

Cat. No.: B1205223

An In-depth Technical Guide to the Safety and Handling of 2-(Phenylamino)acetonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-
(Phenylamino)acetonitrile (CAS No: 3009-97-0), a key building block in organic synthesis and
drug discovery. The following sections detail the hazards, precautionary measures, and
physical properties of this compound to ensure its safe use in a laboratory setting.

Chemical Identification and Physical Properties

2-(Phenylamino)acetonitrile, also known as anilinoacetonitrile, is an organic compound with
the chemical formula CsHsN2.[1] It is characterized by a phenyl group and an amino group
attached to an acetonitrile backbone.[1]

Table 1: Physical and Chemical Properties of 2-(Phenylamino)acetonitrile
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Property Value References
CAS Number 3009-97-0 [11[2]
Molecular Formula CsHsNz2 [1][2]
Molecular Weight 132.16 g/mol [11[2]
Appearance Solid, Crystalline Low Melting 3]
Solid

Color Yellow [3]

Melting Point 40 °C [11[3]

Boiling Point (estimated) 234.08 °C [11[3]

Density (estimated)

1.1083 g/cm3

[1]3]

Flash Point (estimated)

137.4 °C

[1]

Solubility

Slightly soluble in chloroform
and methanol.[1][3]

[1]3]

Hazard Identification and Classification

2-(Phenylamino)acetonitrile is classified as a hazardous substance. The primary hazards are
associated with its potential toxicity if ingested, inhaled, or in contact with skin, and its capacity
to cause skin and eye irritation.[1]

Table 2: GHS Hazard Classification for 2-(Phenylamino)acetonitrile
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Hazard . .
Hazard Class Signal Word Pictogram References
Statement
Acute Toxicity, H302: Harmful if )
Warning GHSO07
Oral (Category 4) swallowed
Acute Toxicity, H312: Harmful in
) ) Danger GHSO06
Dermal contact with skin
Acute Toxicity, )
) H332: Harmful if ]
Inhalation ] Warning GHSO07
inhaled
(Category 4)
Skin Irritation H315: Causes )
o Warning GHSO07
(Category 2) skin irritation
Serious Eye H318: Causes
Damage/Eye serious eye Danger GHSO05 [3]
Irritation damage
Serious Eye H319: Causes
Irritation serious eye Warning GHSO07
(Category 2) irritation
Specific target
organ toxicity —
.g Y H335: May
single exposure ] )
cause respiratory  Warning GHSO07

(Category 3),
Respiratory

system

irritation

Hazardous to the

H412: Harmful to

aquatic aquatic life with o
environment — long lasting
long-term hazard  effects

Note: There can be variations in classifications between suppliers.

Handling and Storage Precautions
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Proper handling and storage are crucial to minimize the risks associated with 2-
(Phenylamino)acetonitrile.

Safe Handling

o Engineering Controls: Use only in a well-ventilated area, preferably under a chemical fume
hood.[4][5]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[5][6]
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[5][6]

o Respiratory Protection: If ventilation is inadequate or if dust/vapors are generated, use a
NIOSH/MSHA approved respirator.[6]

o General Hygiene: Wash hands thoroughly after handling.[4][5] Do not eat, drink, or smoke in
the laboratory.[4]

Storage

o Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][6]

o Specific Requirements: Keep in a dark place under an inert atmosphere (e.g., argon).[1][2]
Recommended storage temperatures vary by supplier, ranging from 2-8°C to room
temperature.[3]

e Incompatibilities: Avoid strong oxidizing agents.[4]

Emergency Procedures
First-Aid Measures

« |If Swallowed: Immediately call a POISON CENTER or doctor.[4] Rinse mouth.[4]

« If on Skin: Wash with plenty of soap and water.[4] Remove contaminated clothing and wash
it before reuse.[4]
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e If Inhaled: Remove person to fresh air and keep comfortable for breathing.[6] Call a POISON
CENTER or doctor if you feel unwell.[6]

 If in Eyes: Rinse cautiously with water for several minutes.[4] Remove contact lenses, if
present and easy to do. Continue rinsing.[4] If eye irritation persists, get medical
advice/attention.[6]

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment.[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.[4]

o Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite) and
place it in a suitable container for disposal.[4]

Experimental Protocols and Methodologies

Detailed experimental protocols for the safety assessment of 2-(Phenylamino)acetonitrile are
not readily available in the public domain. However, standard methodologies for assessing the
hazards identified would include:

o Acute Toxicity: OECD Test Guidelines 420, 423, or 425 (Oral); 402 (Dermal); 403
(Inhalation).

o Skin Irritation/Corrosion: OECD Test Guideline 439 (In Vitro Skin Irritation) or 404 (Acute
Dermal Irritation/Corrosion).

e Eye Irritation/Damage: OECD Test Guideline 492 (Reconstructed human Cornea-like
Epithelium test method) or 405 (Acute Eye Irritation/Corrosion).

Visualizations
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Caption: Hazard and Precautionary Workflow for 2-(Phenylamino)acetonitrile.
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Caption: Emergency Response Flowchart for Exposure Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for 2-
(Phenylamino)acetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205223#safety-and-handling-precautions-for-2-
phenylamino-acetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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